Cas no 2171667-18-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid
• CAS No: 2171667-18-6
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6422869
• PubChem ID: 165514995
• Update Time: 2025-05-19

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1-methylpiperazine-2-carboxylic acid
• 2171667-18-6
• EN300-1499490

• Inchi： 1S/C26H31N3O5/c1-3-17(14-24(30)29-13-12-28(2)23(15-29)25(31)32)27-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,27,33)(H,31,32)
• InChI Key： CPPIFNAAKKUPCL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(N1CCN(C)C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid

Comprehensive Guide to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid (CAS No. 2171667-18-6)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid (CAS No. 2171667-18-6) is a specialized organic molecule widely used in pharmaceutical research and peptide synthesis. Its unique structure, featuring both fluorenylmethoxycarbonyl (Fmoc) and piperazine moieties, makes it a valuable building block in drug discovery and bioconjugation applications. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling reactions, protecting group strategies, and medicinal chemistry.

One of the most searched questions regarding this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS). This allows for selective deprotection under mild basic conditions, enabling stepwise elongation of peptide chains. The compound’s piperazine-carboxylic acid segment further enhances its utility by introducing conformational flexibility and hydrogen-bonding capabilities, critical for designing bioactive molecules.

In recent years, the demand for custom peptide synthesis and drug discovery intermediates has surged, driven by advancements in biopharmaceuticals and targeted therapies. 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid is often highlighted in forums discussing innovative linker molecules or multifunctional scaffolds. Its compatibility with automated synthesizers and resistance to racemization make it a preferred choice for researchers exploring peptide-based therapeutics and protein engineering.

Another trending topic is the compound’s physicochemical properties. With a molecular weight of approximately 463.5 g/mol, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid exhibits moderate solubility in polar organic solvents like DMF and DMSO, which aligns with its use in SPPS. Stability under inert atmospheres and sensitivity to strong acids/bases are frequently discussed in protocol optimization guides. These characteristics are crucial for ensuring high-yield reactions in combinatorial chemistry libraries.

The market for Fmoc-protected amino acid derivatives like this compound is expanding, particularly in regions with robust biotech R&D infrastructure. Suppliers often emphasize its role in high-throughput screening and fragment-based drug design, addressing queries such as "How to improve coupling efficiency in peptide synthesis?" Proper handling and storage recommendations—such as desiccated conditions at -20°C—are also key points of interest for lab technicians.

From a regulatory perspective, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid is classified as a non-hazardous research chemical under standard safety protocols. However, users often search for MSDS documentation and waste disposal guidelines to ensure compliance with laboratory best practices. Its applications in green chemistry initiatives—such as reducing solvent waste in peptide production—further elevate its relevance in sustainable science discussions.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1-methylpiperazine-2-carboxylic acid (CAS No. 2171667-18-6) bridges critical gaps in peptide chemistry and drug development. By addressing frequently searched technical questions and aligning with industry trends like precision medicine and automated synthesis, this compound remains indispensable for modern scientific innovation.